Cas no 1881332-39-3 (tert-butyl N-(3-nitrophenyl)-N-propylcarbamate)

• Product Name: tert-butyl N-(3-nitrophenyl)-N-propylcarbamate
• CAS No: 1881332-39-3
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 5529217
• Update Time: 2025-05-20

tert-butyl N-(3-nitrophenyl)-N-propylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(3-nitrophenyl)-N-propyl-, 1,1-dimethylethyl ester
• tert-butyl N-(3-nitrophenyl)-N-propylcarbamate

• Inchi： 1S/C14H20N2O4/c1-5-9-15(13(17)20-14(2,3)4)11-7-6-8-12(10-11)16(18)19/h6-8,10H,5,9H2,1-4H3
• InChI Key： CDLUQPOGWLOGGG-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C1=CC=CC([N+]([O-])=O)=C1)CCC

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 377.4±25.0 °C(Predicted)
• pka: -2.22±0.50(Predicted)

Additional information on tert-butyl N-(3-nitrophenyl)-N-propylcarbamate

tert-butyl N-(3-nitrophenyl)-N-propylcarbamate: A Comprehensive Overview

tert-butyl N-(3-nitrophenyl)-N-propylcarbamate, also known by its CAS number 1881332-39-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a nitrophenyl moiety and a propyl group, all linked through a carbamate functional group. The molecule's structure endows it with distinct chemical properties, making it a subject of ongoing research and development.

The synthesis of tert-butyl N-(3-nitrophenyl)-N-propylcarbamate typically involves multi-step organic reactions, often starting from readily available starting materials. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. The compound's stability under various conditions has been extensively studied, revealing its potential for use in high-performance materials and pharmaceutical applications.

One of the most promising applications of tert-butyl N-(3-nitrophenyl)-N-propylcarbamate lies in its role as a precursor for advanced polymers. Researchers have demonstrated that this compound can be polymerized under controlled conditions to form materials with exceptional mechanical properties. These polymers exhibit high tensile strength and thermal stability, making them ideal candidates for aerospace and automotive industries. Furthermore, the incorporation of the nitrophenyl group introduces additional functionalities, such as UV resistance and electrical conductivity, which further enhance the material's versatility.

In the field of pharmacology, tert-butyl N-(3-nitrophenyl)-N-propylcarbamate has shown potential as a drug delivery agent. Its ability to form stable complexes with bioactive molecules has been leveraged in the development of targeted drug delivery systems. Recent studies have highlighted its capacity to encapsulate hydrophobic drugs, improving their solubility and bioavailability. This property makes it a valuable component in the formulation of next-generation pharmaceuticals.

The environmental impact of tert-butyl N-(3-nitrophenyl)-N-propylcarbamate has also been a focus of recent research. Studies have shown that under specific biodegradation conditions, the compound can be broken down into non-toxic byproducts, reducing its ecological footprint. This finding is particularly significant for industries seeking sustainable alternatives to traditional chemical compounds.

In conclusion, tert-butyl N-(3-nitrophenyl)-N-propylcarbamate, with its CAS number 1881332-39-3, represents a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative materials and pharmaceuticals. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.